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Introduction

RAD-150, also known as TLB-150 Benzoate, is a nonsteroidal selective androgen receptor
modulator (SARM). It is the benzoate ester of its predecessor, RAD-140.[1][2] The esterification
is designed to enhance the compound's stability and prolong its half-life in biological systems.
[3][4][5] Like other SARMs, RAD-150 selectively binds to androgen receptors, primarily in
muscle and bone tissues, with the potential to stimulate anabolic activity.[3][5] This document
provides detailed application notes and protocols for the preparation of RAD-150 solutions for
use in experimental research settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of RAD-150 is provided in the table
below. This information is essential for the accurate preparation and handling of stock
solutions.
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Property Value Reference

(2S,3R)-3-((4-

cyanophenyl)-1,3,4-oxadiazol-
IUPAC Name 2-yI)-3-(2-chloro-4- [6]

cyanophenylamino)-2-

methylpropan-1-yl benzoate

Common Synonyms TLB-150 Benzoate [4]
Molecular Formula C27H20CINsO3 [3]
Molecular Weight 497.9 g/mol [3]
Appearance Solid powder [7]
Purity Typically >98% [6]

Solubility Data

RAD-150 is soluble in several organic solvents. While exact quantitative solubility data can vary
between batches, the following table provides guidance on suitable solvents for preparing stock
solutions. It is recommended to perform small-scale solubility tests to determine the optimal
concentration for your specific batch of RAD-150.

Solvent Reported Solubility Reference

Methanol Soluble [7]

Soluble (based on SARM

Dimethyl Sulfoxide (DMSO)
class)

Soluble (based on SARM

class)

Ethanol

Polyethylene Glycol (PEG400) Commonly used as a vehicle

Propylene Glycol Commonly used as a vehicle

Note: For RAD-140, the precursor to RAD-150, solubility is reported to be approximately 2
mg/mL in ethanol and approximately 30 mg/mL in DMSO and DMF.[8] This suggests that RAD-
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150 is also likely to be highly soluble in DMSO.

Experimental Protocols

Protocol 1: Preparation of a 10 mM RAD-150 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RAD-150 in dimethyl
sulfoxide (DMSO).

Materials:

RAD-150 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips
Procedure:
o Calculate the required mass of RAD-150:
o Mass (mg) =10 mM *497.9 g/mol * 1 mL * (1 L/ 1000 mL) = 4.979 mg
e Weigh the RAD-150 powder:

o Using a calibrated analytical balance, carefully weigh out 4.979 mg of RAD-150 powder
and transfer it to a sterile microcentrifuge tube.

e Add DMSO:

o Add 1 mL of anhydrous, sterile DMSO to the tube containing the RAD-150 powder.
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¢ Dissolution:

o Cap the tube securely and vortex the solution until the RAD-150 powder is completely
dissolved. Gentle warming in a 37°C water bath may be used to aid dissolution. Visually
inspect the solution to ensure no particulate matter remains.

o Storage:
o For short-term storage (days to weeks), store the stock solution at 0-4°C.[6]

o For long-term storage (months to years), aliquot the stock solution into single-use volumes
and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol describes the serial dilution of the 10 mM RAD-150 stock solution to prepare
working solutions for treating cells in culture. It is crucial to maintain a low final concentration of
the solvent (e.g., DMSO) in the cell culture medium to avoid solvent-induced cytotoxicity. The
final DMSO concentration should ideally be below 0.1%.[9][10]

Materials:

10 mM RAD-150 stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or 96-well plates

Pipettors and sterile, filtered pipette tips

Procedure:

e Thaw Stock Solution:

o If frozen, thaw an aliquot of the 10 mM RAD-150 stock solution at room temperature.

¢ Intermediate Dilution (Recommended):
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o To minimize pipetting errors and reduce the risk of precipitation, prepare an intermediate
dilution of the stock solution in complete cell culture medium. For example, to prepare a
100 uM intermediate solution, add 10 pL of the 10 mM stock solution to 990 pL of pre-
warmed (37°C) complete cell culture medium. Mix gently by pipetting.

» Final Working Solution Preparation:

o Prepare the final working solutions by diluting the intermediate solution into pre-warmed
complete cell culture medium. For example, to prepare a 1 uM working solution, add 10 uL
of the 100 uM intermediate solution to 990 pL of complete cell culture medium in the well
of a culture plate.

e Mixing:

o Mix the final working solution gently but thoroughly by pipetting up and down several
times.

Mandatory Visualizations
RAD-150 Signaling Pathway
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Caption: RAD-150 binds to the Androgen Receptor, leading to gene transcription.
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Experimental Workflow for Preparing RAD-150 Solutions

Workflow for RAD-150 Solution Preparation

1. Calculate Mass of RAD-150

7. Thaw Aliquot for Use

2. Weigh RAD-150 Powder 8. Prepare Intermediate Dilution

3. Add Anhydrous DMSO 9. Prepare Final Working Solution

4. Vortex to Dissolve

5. Prepare Aliquots for Storage

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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